2-{[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide

• IUPAC Name: 2-[[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinolin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O4S/c1-26-15-7-10(5-6-13(15)23)17-11(8-20)19(27-9-16(21)25)22-12-3-2-4-14(24)18(12)17/h5-7,17,22-23H,2-4,9H2,1H3,(H2,21,25)
• InChI Key: AGRZLLMHVRIAKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(=C(NC3=C2C(=O)CCC3)SCC(=O)N)C#N)O
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol

Description

2-{[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide is 385.10962727 g/mol and the complexity rating of the compound is 751. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-cyano-4-(4-hydroxy-3-methoxyphenyl)-5-oxo-1,4,5,6,7,8-hexahydro-2-quinolinyl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Chemical Properties

• Structural Aspects : The structural aspects of similar amide-containing isoquinoline derivatives have been studied, revealing their ability to form gels or crystalline solids depending on treatment with different acids. These compounds exhibit interesting fluorescence properties when interacting with other chemicals or in their protonated state (Karmakar, Sarma, & Baruah, 2007).
• Spatial Orientations and Anion Coordination : Various spatial orientations and interactions with anions have been observed in similar quinoline-based amides. These findings contribute to understanding the chemical behavior and potential applications of these compounds in various fields (Kalita & Baruah, 2010).

Synthesis and Reactivity

• Synthesis of Quinoline Derivatives : Research has shown the synthesis of various quinoline derivatives, highlighting the versatility and potential for creating diverse compounds with potential applications in pharmaceuticals and material science (Werbel et al., 1986).
• Carbocyclization Reactions : Studies demonstrate the synthesis of functionalized quinolin-2(1H)-ones through carbocyclization reactions, indicating potential applications in creating complex molecular structures for various uses (Chen & Chuang, 2016).

Biological Activities

• Antimicrobial and Antifungal Properties : Some quinoline and acetamide derivatives exhibit promising antimicrobial and antifungal activities, suggesting their potential use in medical applications and drug development (Debnath & Ganguly, 2015).
• Antiprotozoal Activities : Quinoxaline-oxadiazole hybrids, similar in structure to the compound , have shown effective antiprotozoal properties, highlighting their potential in treating diseases caused by protozoan parasites (Patel et al., 2017).